Cas no 103394-45-2 (2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride)

• Product Name: 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride
• CAS No: 103394-45-2
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• CID: 4568823
• Update Time: 2025-05-19

2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-benzo[d]imidazol-1-yl)ethanamine dihydrochloride
• 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride

• Inchi： 1S/C10H13N3.2ClH/c1-8-12-9-4-2-3-5-10(9)13(8)7-6-11;;/h2-5H,6-7,11H2,1H3;2*1H
• InChI Key： BAMWEOHAKGUNAV-UHFFFAOYSA-N
• SMILES： C(N)CN1C2=CC=CC=C2N=C1C.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 247.064303g/mol
• Monoisotopic Mass: 247.064303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.15g/mol
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Melting Point: 291-293 °C

2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride

Introduction to 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride (CAS No. 103394-45-2)

2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride, identified by its CAS number 103394-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzodimidazole class, a heterocyclic structure known for its versatile biological activities. The presence of a methyl substituent at the 2-position of the benzodimidazole ring and the amine functional group at the ethyl chain introduces unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development in medicinal applications. This property allows for more efficient delivery systems, such as oral or injectable formulations, thereby improving bioavailability and therapeutic efficacy. The structural features of 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride make it a promising candidate for further investigation in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the potential of benzodimidazole derivatives as modulators of key biological pathways. Studies have demonstrated that compounds within this class can interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The methyl-substituted benzodimidazole moiety in CAS No. 103394-45-2 is particularly noteworthy, as it can influence the compound's binding affinity and selectivity towards target proteins.

In particular, research has shown that benzodimidazole derivatives exhibit inhibitory effects on certain kinases and proteases that are overexpressed in tumor cells. The amine group in 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride provides a site for further functionalization, allowing chemists to design analogs with enhanced potency and reduced toxicity. This flexibility has led to several novel compounds entering preclinical trials for their potential antitumor activity.

The synthesis of CAS No. 103394-45-2 involves multi-step organic reactions, including condensation reactions between appropriate precursors to form the benzodimidazole core. The introduction of the methyl group at the 2-position is typically achieved through alkylation or metal-catalyzed coupling reactions. The final step involves conversion to the dihydrochloride salt to improve stability and solubility. These synthetic pathways are well-documented in the literature, providing a robust framework for scalable production.

One of the most compelling aspects of 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride is its potential as a lead compound for drug development. Its unique structural motif allows for interactions with biological targets that are not easily accessible by other classes of molecules. For instance, studies have explored its binding interactions with ATP-grasp enzymes, which are involved in bacterial cell wall biosynthesis. This has opened up avenues for developing novel antibiotics targeting resistant strains.

The pharmacokinetic properties of this compound are also under investigation. Preliminary studies suggest that CAS No. 103394-45-2 exhibits moderate oral bioavailability and prolonged half-life in vivo, making it suitable for once-daily dosing regimens. Additionally, its dihydrochloride salt form enhances stability under various storage conditions, reducing degradation over time and ensuring consistent drug quality.

From a computational chemistry perspective, molecular docking studies have been conducted to predict the binding mode of 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride with potential target proteins. These simulations have provided insights into key hydrogen bonding interactions and hydrophobic pockets that contribute to its binding affinity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling rapid screening of large libraries of compounds.

The future directions for research on CAS No. 103394-45-2 include exploring its mechanism of action in detail and identifying any off-target effects that might arise from its interaction with non-target proteins. Additionally, structure-based drug design techniques can be employed to optimize its pharmacological profile further. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate these findings into clinical applications.

In conclusion,CAS No. 103394-45-2, specifically 2-(2-Methyl-1H-benzodimidazol-1-yl)ethanamine Dihydrochloride, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a therapeutic agent continues to be explored through both experimental and computational methods, positioning it as a valuable asset in ongoing drug development efforts.